![molecular formula C13H8BrNO2 B3195225 5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 2-(bromomethyl)- CAS No. 889879-45-2](/img/structure/B3195225.png)
5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 2-(bromomethyl)-
Overview
Description
5H-1Benzopyrano[2,3-b]pyridin-5-one, 2-(bromomethyl)- is a halogenated heterocycle . It is a complex organic compound that belongs to the class of benzopyranopyridinones.
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the cyclization of corresponding 2-phenoxynicotinic acids in polyphosphoric acid has been used to prepare 9 derivatives of 5H- (1)benzopyrano (2,3-b)pyridine-5-one . Another method involves the Skraup reaction of 6-Amino-, 7-amino-, 8-amino- and 9-Amino-5H- benzopyrano [2,3-b]pyridin-5-ones in the presence of glycerol, fuming sulfuric acid, nitrobenzene, iron (II) sulfate and boric acid .Molecular Structure Analysis
The molecular structure of similar compounds has been reported. For example, 5H- (1)-BENZOPYRANO (2,3-B)-PYRIDIN-5-OL has a linear formula of C12H9NO2, a CAS Number of 6722-09-4, and a molecular weight of 199.211 .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, the Skraup reaction of 6-Amino-, 7-amino-, 8-amino- and 9-Amino-5H- benzopyrano [2,3-b]pyridin-5-ones in the presence of glycerol, fuming sulfuric acid, nitrobenzene, iron (II) sulfate and boric acid gave 12H-pyrido [3’,2’:5,6]pyrano [2,3-h]-quinolin-12-one, 12H-pyrido [3’,2’:5,6]pyrano [3,2-f]-quinolin-12-one, 7H-pyrido [3’,2’:5,6]pyrano [2,3-f]quinolin-7-one and 7H-pyrido [3’,2’:5,6]pyrano [3,2-h]quinolin-7-one, respectively .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For example, 3-Acetyl-2-methyl-5H- 1benzopyrano [2,3-b]pyridin-5-one has a melting point of 212-214 °C (lit.) .properties
CAS RN |
889879-45-2 |
|---|---|
Molecular Formula |
C13H8BrNO2 |
Molecular Weight |
290.11 g/mol |
IUPAC Name |
2-(bromomethyl)chromeno[2,3-b]pyridin-5-one |
InChI |
InChI=1S/C13H8BrNO2/c14-7-8-5-6-10-12(16)9-3-1-2-4-11(9)17-13(10)15-8/h1-6H,7H2 |
InChI Key |
LIWPZODSYLFSEF-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(O2)N=C(C=C3)CBr |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(O2)N=C(C=C3)CBr |
Origin of Product |
United States |
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